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Compound of Interest

Compound Name: Sarolaner

Cat. No.: B610696 Get Quote

This guide provides a comprehensive comparison of the efficacy of two isoxazoline-class

ectoparasiticides, Sarolaner and Afoxolaner. The data presented is compiled from peer-

reviewed laboratory studies to assist researchers, scientists, and drug development

professionals in their understanding of these compounds.

Data Presentation: Efficacy Against Key
Ectoparasites
The following tables summarize the comparative efficacy of Sarolaner and Afoxolaner against

induced infestations of various tick and flea species on dogs. Efficacy is presented as the

percentage reduction in the number of live parasites compared to a placebo-treated control

group.

Table 1: Efficacy Against Ctenocephalides felis (Cat Flea)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b610696?utm_src=pdf-interest
https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time Post-
Treatment/Re-
infestation

Sarolaner Efficacy
(%)

Afoxolaner Efficacy
(%)

Study Day

8 hours ≥98.8[1][2]

Significantly lower

than Sarolaner on all

days[1]

Day 0-35

12 hours
100 (virtually

eradicated)[1][2]

Significantly lower

than Sarolaner on

Days 28 & 35[1]

Day 0-35

Table 2: Efficacy Against Ixodes scapularis (Deer Tick)

Time Post-
Treatment/Re-
infestation

Sarolaner Efficacy
(%)

Afoxolaner Efficacy
(%)

Study Day

24 hours >95[3][4]
Declined to <80 from

Day 21 onwards[3][4]
Day 0-35

Table 3: Efficacy Against Rhipicephalus sanguineus (Brown Dog Tick)

Time Post-
Treatment/Re-
infestation

Sarolaner Efficacy
(%)

Afoxolaner Efficacy
(%)

Study Day

8 hours >94[5][6]
Significantly lower

than Sarolaner[5][6]
Day 0

12 hours >99[5][6]
Significantly lower

than Sarolaner[5][6]
Day 0

24 hours ≥91.7[5][6]

<90 from Day 7

onwards, declining to

<45 by Day 35[5][6]

Day 7-35

Table 4: Efficacy Against Ixodes holocyclus (Paralysis Tick)
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Time Post-
Treatment/Re-
infestation

Sarolaner Efficacy
(%)

Afoxolaner Efficacy
(%)

Study Day

8 hours (Day 0) 86.2[7][8] 21.3[7][8] Day 0

12 hours (Day 0) 96.9[7][8] 85.0[7][8] Day 0

24 hours (Re-

infestation)

99.2 (Day 22), 97.9

(Day 36)[7][8]

92.4 (Day 22), 91.9

(Day 36)[7][8]
Day 22 & 36

Experimental Protocols
The data presented in this guide is derived from controlled laboratory studies adhering to

rigorous scientific standards. The general methodology employed in these studies is outlined

below.

Acaricidal and Insecticidal Efficacy Studies in Dogs:

Animal Selection: Purpose-bred dogs (e.g., Beagles) of varying ages and weights are used.

[9] Animals are acclimatized to laboratory conditions and are in good health.

Randomization: Dogs are randomly allocated to treatment groups (Placebo, Sarolaner, or

Afoxolaner) based on pre-treatment parasite counts to ensure an even distribution of

parasite load.[1][10]

Treatment Administration: A single oral dose of the respective compound is administered

according to the manufacturer's recommended dosage (Sarolaner: 2-4 mg/kg; Afoxolaner:

2.5-6.8 mg/kg).[1][3][5]

Parasite Infestation: Dogs are infested with a specific number of adult, unfed ticks or fleas at

predetermined time points, typically on Day -1 (for existing infestations) and then weekly for

up to 5 weeks for re-infestations.[1][3][5][7][10]

Efficacy Assessment: Live parasite counts are performed at specific time points post-

treatment and post-re-infestation (e.g., 8, 12, 24, and 48 hours).[1][3][5][7][10] This is

typically done by combing the animal's fur to remove and count the parasites.
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Efficacy Calculation: Efficacy is calculated at each time point as the percentage reduction in

the geometric mean of live parasite counts in the treated group compared to the placebo

group.[1][5][7]
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Caption: Sarolaner and Afoxolaner block GABA-gated chloride channels, leading to parasite

death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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